Cas no 2232877-37-9 (4-(3-Fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline hydrochloride)

• Product Name: 4-(3-Fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline hydrochloride
• CAS No: 2232877-37-9
• MF: C₁₇H₁₄ClFN₂O₅
• MW: 380.754867076874
• MDL: MFCD31692616
• CID: 4774761
• PubChem ID: 133054183
• Update Time: 2026-02-26

4-(3-Fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline hydrochloride
• AK00750740
• MFCD31692616
• CS-0162743
• BS-16668
• D80338
• 4-(3-fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline;hydrochloride
• AKOS037649127
• 2232877-37-9
• C17H14ClFN2O5

• MDL： MFCD31692616
• Inchi： 1S/C17H13FN2O5.ClH/c1-23-16-8-11-13(9-17(16)24-2)19-6-5-15(11)25-10-3-4-14(20(21)22)12(18)7-10;/h3-9H,1-2H3;1H
• InChI Key： YLNKHBBFOFPBEM-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)OC1C=CN=C2C=C(C(=CC2=1)OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 380.0575274g/mol
• Monoisotopic Mass: 380.0575274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4

Additional information on 4-(3-Fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline hydrochloride

4-(3-Fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline hydrochloride: A Comprehensive Overview

4-(3-Fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline hydrochloride (CAS No. 2232877-37-9) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and potential applications in drug development. The molecule's structure incorporates a quinoline backbone with substituents that enhance its chemical and biological properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis of 4-(3-Fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline hydrochloride involves a series of intricate chemical reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. These processes are carefully optimized to ensure high yield and purity, which are critical for its subsequent characterization and biological evaluation. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its use in preclinical studies.

One of the most compelling aspects of this compound is its antimicrobial activity, which has been extensively studied in recent years. Research indicates that 4-(3-Fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline hydrochloride exhibits potent inhibitory effects against a wide range of bacterial and fungal pathogens. This activity is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic pathways essential for microbial survival. Notably, studies have shown that the compound demonstrates synergistic effects when combined with conventional antibiotics, suggesting its potential as an adjunctive therapy in combating drug-resistant infections.

In addition to its antimicrobial properties, this compound has also been investigated for its anticancer potential. Preclinical experiments have revealed that 4-(3-Fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline hydrochloride induces apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. Furthermore, the compound has been shown to inhibit tumor angiogenesis, a critical process in cancer progression. These findings underscore its potential as a lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 4-(3-Fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline hydrochloride has also been a focal point of recent research. Studies indicate that the compound exhibits favorable absorption and bioavailability when administered orally, making it suitable for systemic delivery. However, further investigations are required to optimize its pharmacokinetic properties and minimize potential toxicities.

From an environmental perspective, the ecological impact of 4-(3-Fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline hydrochloride has been evaluated in aquatic systems. Research suggests that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This characteristic aligns with current sustainability goals and highlights the importance of eco-friendly drug design.

In conclusion, 4-(3-Fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline hydrochloride (CAS No. 2232877-37-9) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical utility. As advancements in synthetic chemistry and pharmacology progress, this compound holds great promise for contributing to the development of innovative treatments for infectious diseases and cancer.